Cas no 1253791-63-7 (ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate)

• Product Name: ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate
• CAS No: 1253791-63-7
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• MDL: MFCD11975847
• CID: 1006575
• PubChem ID: 49757970
• Update Time: 2025-10-07

ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(tert-butoxycarbonylamino)-4-oxocyclohexanecarboxylate
• ethyl 1-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxocyclohexane-1-carboxylate
• ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate
• ethyl 1-(boc-amino)-4-oxocyclohexanecarboxylate
• Ethyl 1-((tert-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate
• DA-17532
• ethyl 1-[(tert-butoxycarbonyl)amino]-4-oxocyclohexane-1-carboxylate
• 1253791-63-7
• Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, ethyl ester
• CS-0432713
• AKOS015838195
• Ethyl 1-(Boc-amino)-4-oxo-cyclohexanecarboxylate
• ethyl 1-(tert-butoxycarbonyl)-4-oxocyclohexanecarboxylate
• SCHEMBL19706901
• AB11253
• MFCD11975847
• Ethyl1-((tert-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate

• MDL： MFCD11975847
• Inchi： 1S/C14H23NO5/c1-5-19-11(17)14(8-6-10(16)7-9-14)15-12(18)20-13(2,3)4/h5-9H2,1-4H3,(H,15,18)
• InChI Key： GASNSLPKHBHJJV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CCC(CC1)=O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.7Ų

ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate

Ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate: A Comprehensive Overview

Ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate, also known by its CAS number 1253791-63-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with an amino group protected by a tert-butoxy carbonyl (Boc) group and an ethyl ester moiety. The presence of these functional groups makes it a versatile building block for various synthetic applications.

The synthesis of ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate typically involves multi-step reactions, often starting from cyclohexanone derivatives. The introduction of the Boc group is a common protective strategy in peptide synthesis, where it serves to stabilize the amine functionality during subsequent reactions. The ethyl ester group adds to the compound's versatility, allowing for easy modification or incorporation into larger molecules.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure lends itself well to the creation of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. For instance, researchers have explored its use as a precursor in the synthesis of cyclic peptides, which are known for their high specificity and potency in biological systems.

In terms of physical properties, ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate exhibits a melting point that is consistent with similar organic compounds. Its solubility in common organic solvents makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for quality control and characterization during the compound's synthesis and application.

The application of this compound extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as polymeric systems with tailored mechanical and thermal properties. The cyclohexane ring provides structural rigidity, while the functional groups offer opportunities for cross-linking or further chemical modification.

From an environmental perspective, ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate has been studied for its biodegradability and eco-toxicological profile. Understanding its environmental impact is essential for its responsible use in industrial and research settings.

In conclusion, ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate (CAS No: 1253791-63-7) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental studies. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across diverse disciplines.